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Compound of Interest

Compound Name: Amlodipine-d4

Cat. No.: B587106 Get Quote

Amlodipine-d4: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Amlodipine-d4, a

deuterated analog of the widely used calcium channel blocker, amlodipine. This guide is

intended to serve as a core resource for researchers, scientists, and drug development

professionals, offering detailed information on suppliers, purchasing, and its application in

experimental settings.

Amlodipine-d4: Supplier and Purchasing
Information
Amlodipine-d4 is available from several reputable suppliers of research chemicals and

analytical standards. The table below summarizes key quantitative data from various suppliers

to facilitate easy comparison for procurement.
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Supplier
Product
Name(s)

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity

Available
Quantitie
s &
Pricing

Santa Cruz

Biotechnol

ogy

Amlodipine

-d4

1185246-

14-3

C₂₀H₂₁D₄C

lN₂O₅
412.90 -

Contact for

pricing

ESS Chem

Co.

Amlodipine

-D4

1185246-

14-3

C₂₀H₂₁D₄C

lN₂O₅
412.90

99.4% by

HPLC;

99.9%

atom D

Contact for

pricing

Amlodipine

-D4

Maleate

1185246-

15-4

C₂₄H₂₅D₄C

lN₂O₉
528.97

99.7% by

HPLC;

99% atom

D

10 mg:

$285.00,

25 mg:

$525.00,

50 mg:

$850.00,

100 mg:

$1,400.00[

1]

Parchem

Amlodipine

-D4

Maleate

1185246-

15-4
- - -

Contact for

pricing

A2B Chem
Amlodipine

-d4

1185246-

14-3

C₂₀H₂₁D₄C

lN₂O₅
- 98%

5mg:

955.00(955.00(

668.00

discounted

)

Cayman

Chemical

Amlodipine

-d4

(maleate)

1185246-

15-4

C₂₀H₂₁D₄C

lN₂O₅ •

C₄H₄O₄

529.0

≥99%

deuterated

forms (d₁-

d₄)

Contact for

pricing
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Simson

Pharma

Limited

Amlodipine

-D4

1185246-

14-3

C₂₀H₂₁D₄C

lN₂O₅
412.90 -

Contact for

pricing

Amlodipine

-D4

Maleate

1185246-

15-4
- - -

Contact for

pricing

GlpBio
Amlodipine

-d4

1185246-

14-3

C₂₀H₂₁D₄C

lN₂O₅
412.9 -

1 mg:

$259.00

LGC

Standards

Amlodipine

-d4

1185246-

14-3

C₂₀H₂₁D₄C

lN₂O₅
412.9

>95%

(HPLC)

Contact for

pricing

Technical Information and Applications
Amlodipine-d4 is a stable isotope-labeled version of amlodipine, where four hydrogen atoms

have been replaced with deuterium. This isotopic labeling makes it an ideal internal standard

for quantitative bioanalytical studies using mass spectrometry. Its primary application is in

pharmacokinetic and bioequivalence studies of amlodipine, where it is used to ensure the

accuracy and precision of the analytical method by correcting for variations during sample

preparation and analysis.

Experimental Protocols
The following is a representative experimental protocol for the quantification of amlodipine in

human plasma using Amlodipine-d4 as an internal standard by LC-MS/MS. This protocol is

based on methodologies described in the scientific literature.[2][3]

3.1. Materials and Reagents

Amlodipine reference standard

Amlodipine-d4 (internal standard)

Human plasma (with K3EDTA as anticoagulant)

Methanol (HPLC grade)
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Acetonitrile (HPLC grade)

Ammonium formate

Formic acid

Ortho-phosphoric acid

Water (Milli-Q or equivalent)

Solid-phase extraction (SPE) cartridges (e.g., Oasis HLB)

3.2. Stock and Working Solutions Preparation

Amlodipine Stock Solution (1 mg/mL): Accurately weigh and dissolve amlodipine reference

standard in methanol.

Amlodipine-d4 Stock Solution (1 mg/mL): Accurately weigh and dissolve Amlodipine-d4 in

methanol.

Working Standard Solutions: Prepare serial dilutions of the amlodipine stock solution in a

methanol:water (50:50, v/v) mixture to create calibration standards.

Internal Standard Working Solution: Dilute the Amlodipine-d4 stock solution in a suitable

solvent to a final concentration (e.g., 100 ng/mL).[2][4]

3.3. Sample Preparation (Solid-Phase Extraction)

To 300 µL of plasma sample, add 50 µL of the Amlodipine-d4 internal standard working

solution.[2]

Pre-treat the samples by adding 300 µL of 5% ortho-phosphoric acid solution and vortex.[2]

Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of water.

Load the pre-treated samples onto the conditioned SPE cartridges.

Wash the cartridges with 1 mL of 5% methanol in water, followed by 1 mL of Milli-Q water.[2]
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Elute the analytes with 1 mL of methanol.

Evaporate the eluate to dryness and reconstitute the residue in the mobile phase for LC-

MS/MS analysis.

3.4. LC-MS/MS Conditions

LC Column: A C18 column (e.g., Luna C18, 150 x 4.6 mm, 5 µm) is suitable for separation.

[2]

Mobile Phase: A typical mobile phase is a mixture of acetonitrile and 5 mM ammonium

formate solution (e.g., 80:20, v/v) with an isocratic flow.[2]

Flow Rate: A flow rate of 0.8 mL/min is commonly used.[2]

Mass Spectrometry: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source operating in positive ion mode is used.

MRM Transitions: Monitor the specific precursor to product ion transitions for amlodipine and

Amlodipine-d4.

Mandatory Visualizations
Bioanalytical Workflow for Amlodipine Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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